Cas no 165047-95-0 (Benzene,1,3-diethynyl-5-methyl-)

• Product Name: Benzene,1,3-diethynyl-5-methyl-
• CAS No: 165047-95-0
• MF: C₁₁H₈
• MW: 140.181222915649
• CID: 110502
• PubChem ID: 45079326
• Update Time: 2025-04-18

Benzene,1,3-diethynyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-diethynyl-5-methyl-
• 1,3-diethynyl-5-methylbenzene
• Benzene, 1,3-diethynyl-5-methyl- (9CI)
• DTXSID70663686
• 3,5-diethynyltoluene
• Benzene,1,3-diethynyl-5-methyl-(9ci)
• BENZENE, 1,3-DIETHYNYL-5-METHYL-
• 165047-95-0

• Inchi： 1S/C11H8/c1-4-10-6-9(3)7-11(5-2)8-10/h1-2,6-8H,3H3
• InChI Key： TYNKSNSSWJVOBT-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C#C)C=C(C#C)C=1

Computed Properties

• Exact Mass: 140.06264
• Monoisotopic Mass: 140.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes